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Compound of Interest

Pyridinium, 4-
Compound Name:
(methoxycarbonyl)-1-methyl-

Cat. No. B188537

This guide provides a comparative analysis of the experimental applications of "Pyridinium, 4-
(methoxycarbonyl)-1-methyl-", also known as 4-Methoxycarbonyl-1-methylpyridinium iodide.
Due to a lack of extensive direct experimental data for this specific compound in the reviewed
literature, this guide draws comparisons with structurally similar pyridinium salts and alternative
reagents used in similar applications.

Overview of Pyridinium, 4-(methoxycarbonyl)-1-
methyl-

Chemical Structure:

Caption: Key identifiers for Pyridinium, 4-(methoxycarbonyl)-1-methyl-.

General Applications of Pyridinium Salts:

Pyridinium salts are a versatile class of organic compounds with a broad spectrum of
applications in scientific research and drug development.[1] Their utility stems from their
properties as organic salts, which can be tuned by modifying the substituents on the pyridine
ring and the nature of the counter-ion. Key application areas include:
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» Organic Synthesis: As reagents and catalysts. For instance, N-alkyl-2-halopyridinium salts,
like the well-known Mukaiyama reagent (2-chloro-1-methylpyridinium iodide), are widely
used as condensing agents for the formation of esters and amides.

 Biological Activity: Many pyridinium derivatives exhibit a range of biological effects, including
antimicrobial, anticancer, and anticholinesterase activities.[2][3]

e lonic Liquids: Pyridinium salts are a major class of ionic liquids, which are valued as
environmentally friendly solvents and catalysts due to their low vapor pressure and high
thermal stability.

Experimental Applications and Performance
Comparison

While specific quantitative performance data for "Pyridinium, 4-(methoxycarbonyl)-1-methyl-
" is scarce in publicly available literature, we can infer its potential applications and compare it
to related compounds based on the known reactivity of the pyridinium scaffold.

Application in Nucleophilic Substitution Reactions

One study details the use of 4-Methoxycarbonyl-1-methylpyridinium iodide in a nucleophilic
substitution reaction. This suggests its utility as a reagent in organic synthesis.

Experimental Workflow:
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Reaction Setup
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Caption: Generalized workflow for a nucleophilic substitution reaction.
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Performance Comparison with Alternative Reagents:

Due to the lack of direct comparative data for 4-Methoxycarbonyl-1-methylpyridinium iodide,

the following table compares the performance of other pyridinium-based reagents in a common

application: esterification. This provides a benchmark for what might be expected from a

pyridinium salt in this type of reaction.

Table 1: Comparison of Pyridinium-Based Coupling Reagents in Esterification

Substrate ) . Referenc
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methylpyrid
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inium ) Triethylami  Dichlorome )
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iodide ne thane
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(Mukaiyam
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tetrafluorob  Alcohol values)
orate
Triflylpyridi Carboxylic )
] ] Organic ]
nium acid, Various <0.1 >90 [4115]
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reagents Alcohol

Potential as a Catalyst

Protic pyridinium ionic liquids have been demonstrated to be effective acid catalysts in various

organic reactions.[6] The catalytic activity is influenced by the nature of both the cation and the

anion.

Logical Relationship for Catalytic Activity:
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Caption: Factors influencing the catalytic performance of pyridinium ionic liquids.

Table 2: Comparison of Catalytic Performance of Protic Pyridinium lonic Liquids in the tert-
butylation of Phenol

Selectivity for 2,4-

Catalyst Conversion (%) DTBP (%) Reference
[2-MPyH]OTf 94 83 [6]
[2-MPyH]CH3S03 85 75 [6]
[2-MPyH]Tfa 62 58 [6]

(2-MPyH = 2-methylpyridinium; OTf = Triflate; Tfa = Trifluoroacetate)

Potential Antimicrobial Activity

Pyridinium salts are well-known for their antimicrobial properties.[2][7][8] The length of the alkyl
chain on the nitrogen atom and other substituents on the pyridine ring play a crucial role in
determining the antimicrobial efficacy.

Structure-Activity Relationship in Antimicrobial Pyridinium Salts:
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Caption: Key factors in the antimicrobial action of pyridinium salts.

Table 3: Comparison of Minimum Inhibitory Concentrations (MIC) of Various Pyridinium Salts

against S. aureus
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Side Chain on

Compound Pyridinium MIC (pg/mL) Reference
Nitrogen

3a Benzyl 16 [8]

3c 2-Phenylethyl 16 [8]

3d 3-Phenylpropyl 4 [8]

3-Phenylpropyl with
NF-MFE naphthylmethoxy <4 [2]

imino methyl

Experimental Protocols
Synthesis of 4-Methoxycarbonyl-1-methylpyridinium
lodide

This protocol is adapted from a published synthesis procedure.

Materials:

Methyl isonicotinate

Methyl iodide

Methanol

Diethyl ether

Procedure:

 In a round-bottom flask, admix methyl isonicotinate and methyl iodide in methanol.
o Stir and reflux the resulting solution for 5 hours.

 After cooling the mixture to room temperature, filter the precipitate.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.researchgate.net/publication/40768359_Synthesis_and_Antimicrobial_Activity_of_Some_Pyridinium_Salts
https://www.researchgate.net/publication/40768359_Synthesis_and_Antimicrobial_Activity_of_Some_Pyridinium_Salts
https://www.researchgate.net/publication/40768359_Synthesis_and_Antimicrobial_Activity_of_Some_Pyridinium_Salts
https://pmc.ncbi.nlm.nih.gov/articles/PMC6254721/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

» Wash the collected solid product with diethyl ether.
e Dry the product to obtain 4-methoxycarbonyl-1-methylpyridinium iodide.

Expected Yield: Approximately 97%

Conclusion

"Pyridinium, 4-(methoxycarbonyl)-1-methyl-" is a pyridinium salt with potential applications
in organic synthesis as a reagent and possibly as a catalyst or a biologically active agent, in
line with the general properties of this class of compounds. While direct, quantitative
performance data for this specific molecule is limited in the reviewed literature, this guide
provides a framework for its potential use and comparison with other well-characterized
pyridinium salts. The provided synthesis protocol allows for the reproducible preparation of this
compound for further investigation. Researchers and drug development professionals are
encouraged to use the comparative data on related compounds as a baseline for evaluating
the performance of 4-Methoxycarbonyl-1-methylpyridinium iodide in their specific experimental
setups. Further research is needed to fully elucidate its efficacy and establish its performance
profile relative to existing alternatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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using-pyridinium-4-methoxycarbonyl-1-methyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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